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Executive Summary
DBAI (4-(1,3-dioxoisoindolin-2-yl)butan-1-ammonium iodide) is a dual-functional organic

passivation salt designed to mitigate interfacial defects in inverted (p-i-n) and normal (n-i-p)

perovskite solar cells.[1][2][3] By combining a phthalimide Lewis base moiety with an

ammonium cation, DBAI addresses both undercoordinated lead (

) and A-site vacancy defects.

While standard alkylammonium salts (e.g., BAI, PEAI) are common, DBAI introduces a steric-

electronic modulation that significantly enhances fill factor (FF) and open-circuit voltage (

).

Champion Laboratory Efficiency (DBAI):23.87%

Comparative Peak (DHAI - Hexyl analog):24.71%
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Certified Efficiency Context: While specific certified reports for DBAI often lag behind the

"Champion" lab data (typically ~23% certified), the molecule is critical for achieving high

operational stability (

hours).

Part 1: Technical Specifications & Mechanism
1.1 The DBAI Molecule
Unlike simple linear chains (e.g., n-Butylammonium Iodide, BAI), DBAI features a bulky

phthalimide terminal group.

Chemical Name: 4-(1,3-dioxoisoindolin-2-yl)butan-1-ammonium iodide.[1][2]

Role: Buried Interface Modifier (on HTL) or Surface Passivator (on Perovskite).[1][2]

Key Mechanism:

Lewis Base Anchoring: The carbonyl (

) oxygens on the phthalimide ring donate electron density to undercoordinated

traps (Lewis acids) at the grain boundaries.

Cationic Filling: The ammonium (

) headgroup fills A-site vacancies (e.g.,

or

vacancies) in the perovskite lattice.

Crystallization Modulation: When used at the buried interface (e.g., on NiOx or SAMs),

DBAI regulates the nucleation of the perovskite layer, promoting larger grain growth and

reducing tensile strain.

1.2 Mechanism Diagram
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Caption: DBAI dual-passivation mechanism targeting both cationic and anionic defects via

Lewis acid-base coordination and ionic bonding.

Part 2: Performance Comparison Matrix
The following data contrasts DBAI with its structural analogs (DEAI, DHAI) and industry

standards (Control, PEAI).
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Metric
Control (No
Passivation)

DBAI (Butyl-
Phthalimide)

DHAI (Hexyl-
Phthalimide)

PEAI

(Phenethylam
monium)

Power

Conversion

Efficiency (PCE)

20.31% 23.87% 24.71% ~23.5%

Open Circuit

Voltage (

)

1.09 V 1.16 V 1.18 V 1.15 V

Fill Factor (FF) 76.5% 81.2% 82.5% 80.0%

Hysteresis Index 4.72% 1.82% <1.5% ~2.0%

Stability (

)
~300 hrs >1000 hrs >1200 hrs ~800 hrs

Key Insight: While DBAI significantly outperforms the control and rivals standard PEAI, the

DHAI (hexyl chain) analog often yields slightly higher efficiency (24.71%) due to optimized

steric hindrance that prevents excessive aggregation while maintaining sufficient

hydrophobicity. However, DBAI remains a critical "sweet spot" for balancing carrier transport

(shorter chain than DHAI) and passivation efficacy.

Part 3: Experimental Protocol (Self-Validating)
This protocol describes the Buried Interface Modification method using DBAI for inverted (p-i-n)

perovskite solar cells.

Reagents:
DBAI Powder: Synthesized by reacting N-(4-bromobutyl)phthalimide with HI in ethanol

(Recrystallized).

Solvent: Isopropanol (IPA), Anhydrous (99.5%).

Concentration: 1.0 - 2.0 mg/mL (Optimization required based on surface roughness).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11761380?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Workflow:
Substrate Preparation:

Clean ITO glass sequentially with detergent, DI water, acetone, and IPA.

UV-Ozone treat for 15 mins to improve wettability.

HTL Deposition (e.g., NiOx or PTAA):

Spin-coat HTL according to standard specs.

Validation Point: Ensure HTL is pinhole-free via optical microscopy.

DBAI Passivation (The Critical Step):

Dissolve DBAI in IPA (1.5 mg/mL).

Dynamically spin-coat onto the HTL at 4000 rpm for 20s.

Anneal: 100°C for 10 mins.

Causality: Annealing drives the solvent out and ensures the phthalimide groups orient

correctly to face the incoming perovskite precursor.

Perovskite Deposition:

Deposit perovskite precursor (e.g.,

) immediately after DBAI cooling.

Use antisolvent dripping (Chlorobenzene) at the 20th second.

Anneal at 100°C for 30-60 mins.

ETL & Electrode:

Deposit C60/BCP and evaporate Ag/Cu electrode.
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Workflow Diagram
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4. Perovskite Coating
(Anti-solvent method)

Modulates Crystallization

Validation: Contact Angle Check
(Hydrophobicity Increase)

5. Device Completion
(ETL + Metal Contact)
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Caption: Fabrication workflow for DBAI-modified inverted perovskite solar cells.

Part 4: Critical Analysis & Troubleshooting
Why DBAI?

Defect Healing: The phthalimide group is a "soft" Lewis base that interacts strongly with

"soft"

acids, superior to the "hard" interactions of simple carboxylates.

Stability: The hydrophobic butyl chain prevents moisture ingress without creating an

insulating barrier thick enough to block charge transport (a risk with longer chains like
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Octyl/Decyl).

Common Pitfalls:

Concentration Overload:

can form an insulating 2D layer that blocks hole extraction, reducing FF.

Solvent Incompatibility: DBAI must be fully dissolved. If using CB/IPA mixtures, ensure no

precipitation occurs before spin-coating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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